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For Researchers, Scientists, and Drug Development Professionals

Introduction
Tribromoacetaldehyde, also known as bromal, is a halogenated aldehyde with the chemical

formula C₂HBr₃O.[1][2][3] It is a dense, yellowish oily liquid with a pungent odor.[4][5][6] This

document provides a comprehensive overview of its physical and chemical properties,

synthesis, reactivity, and safety information, tailored for a technical audience. The data

presented is compiled from various scientific databases and literature, offering a centralized

resource for professionals working with this compound.

Physical Properties
Tribromoacetaldehyde is characterized by its high density and reactivity. It is soluble in water,

ethanol, and ether.[4][6] At temperatures below 50°C, it can form a solid hydrate with water.[4]

[5] The key physical properties are summarized in the table below for easy reference.
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Property Value References

Molecular Formula C₂HBr₃O [1][2][3][4][5]

Molar Mass 280.74 g/mol [4][5]

Appearance Yellowish, oily liquid [4][5][6]

Density 2.665 g/mL at 25°C [3][4][7]

Melting Point -57.5 °C [4][8]

Boiling Point 174 °C (with decomposition) [4][5][7]

106-107 °C at 23 Torr [8]

71-74 °C at 18 mmHg [1]

Flash Point 65 °C (149 °F) - closed cup [7]

Water Solubility Soluble [4][5][6]

Vapor Pressure 1.23 mmHg at 25°C [4]

Refractive Index n20/D 1.584 [3][4][7]

Chemical Properties and Reactivity
Tribromoacetaldehyde is a reactive compound due to the presence of the aldehyde functional

group and the three electron-withdrawing bromine atoms on the alpha-carbon. This structure

makes the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack.

It is known to be toxic and corrosive, causing severe skin burns and eye damage.[5][9] The

compound is also toxic if swallowed and fatal in contact with skin.[5]

Stability studies have shown that tribromoacetaldehyde can be unstable in aqueous

solutions. In tap water at room temperature, a significant transformation and an 85% decrease

in concentration were observed within 24 hours.[10] However, refrigerated ultrapure water

solutions were found to be stable for 24 hours.[10]

Synthesis of Tribromoacetaldehyde
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Several methods for the synthesis of tribromoacetaldehyde have been reported. The general

approaches involve the bromination of ethanol, chloral, or paraldehyde.[4][5][6] A common

laboratory-scale synthesis involves the reaction of dry triacetaldehyde with bromine in the

presence of a sulfur catalyst.[6]

Experimental Protocol: Synthesis from Triacetaldehyde
and Bromine[6]
Materials:

Dry triacetaldehyde

Bromine

Sulfur

Procedure:

A mixture of 720 g of bromine and 1.5 g of sulfur is prepared in a suitable reaction vessel.

69 g of dry triacetaldehyde is added dropwise to the bromine-sulfur mixture. The reaction is

exothermic and proceeds without external heating.

After the addition is complete, the reaction mixture is heated at 60-80°C for 2 hours.

The crude product is collected by distillation.

The crude product is then purified by distillation under reduced pressure, collecting the

fraction at 71-74°C (2.4 kPa) to yield 220-240 g of tribromoacetaldehyde.

The following diagram illustrates the general workflow for the synthesis and purification of

tribromoacetaldehyde.
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Synthesis
Work-up & Purification

Start Materials:
Triacetaldehyde, Bromine, Sulfur

Reaction:
Dropwise addition of triacetaldehyde

to Bromine/Sulfur mixture.
Heat at 60-80°C for 2h.

Crude Distillation
Vacuum Distillation

(71-74°C @ 2.4kPa)
Pure Tribromoacetaldehyde

Click to download full resolution via product page

A simplified workflow for the synthesis of tribromoacetaldehyde.

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of

tribromoacetaldehyde. The following is a summary of the available spectroscopic information.

¹H NMR: A ¹H NMR spectrum is available for tribromoacetaldehyde.[11]

¹³C NMR: ¹³C NMR data is also available.[5]

Infrared (IR) Spectroscopy: An IR spectrum has been recorded, with data available in the

NIST Chemistry WebBook.[1] The spectrum was obtained on a liquid sample.[1]

Mass Spectrometry (MS): Electron ionization mass spectrometry data is available, showing

characteristic fragmentation patterns.[2][5]

The general workflow for the spectroscopic analysis of a chemical compound like

tribromoacetaldehyde is depicted in the diagram below.
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Sample Preparation

Spectroscopic Analysis

Data Processing & Interpretation

Tribromoacetaldehyde Sample
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or dilution (MS)

NMR Spectroscopy
(¹H, ¹³C)
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Mass Spectrometry

(e.g., GC-MS)

Process NMR Spectra Analyze IR Spectrum Analyze Mass Spectrum

Structural Elucidation
and Confirmation

Click to download full resolution via product page

A general workflow for the spectroscopic analysis of a chemical compound.

Safety and Handling
Tribromoacetaldehyde is a hazardous substance and must be handled with extreme care in a

well-ventilated area, preferably in a chemical fume hood.[4] The use of personal protective

equipment (PPE) is mandatory.

GHS Hazard Statements:[5]

H301: Toxic if swallowed.

H310: Fatal in contact with skin.
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H314: Causes severe skin burns and eye damage.

Precautionary Statements:[6]

P260: Do not breathe dust/fume/gas/mist/vapors/spray.

P262: Do not get in eyes, on skin, or on clothing.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

P302+P352: IF ON SKIN: Wash with plenty of water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P405: Store locked up.

Personal Protective Equipment (PPE):[7][12]

Eye/Face Protection: Tightly fitting safety goggles and a face shield (8-inch minimum).

Skin Protection: Handle with gloves. Dispose of contaminated gloves after use. Wear

appropriate protective clothing.

Respiratory Protection: Use a respirator with an appropriate filter (e.g., type ABEK

(EN14387)).

Storage:[6][12] Store in a cool, dry, and well-ventilated place.[6] Keep the container tightly

closed and stored upright to prevent leakage.[12] Recommended storage temperature is 2-8°C.

[7][12]

The logical relationship for handling a chemical exposure to tribromoacetaldehyde is outlined

in the following diagram.
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Immediate Actions

Chemical Exposure Occurs

Skin Contact:
Remove contaminated clothing.

Wash with plenty of soap and water.

If on skin

Eye Contact:
Rinse with water for 15 mins.

Remove contact lenses if possible.

If in eyes

Inhalation:
Move to fresh air.

Give artificial respiration if not breathing.

If inhaled

Ingestion:
Rinse mouth.

Do NOT induce vomiting.

If swallowed

Seek Immediate Medical Attention

Click to download full resolution via product page

First aid procedures for exposure to tribromoacetaldehyde.

Applications
Tribromoacetaldehyde is primarily used in organic synthesis as a reagent and an

intermediate.[4][6] It serves as a building block for the synthesis of various pharmaceuticals,

agrochemicals, and other organic compounds.[6] Its high reactivity allows it to participate in a

variety of chemical reactions to form new chemical bonds.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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